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This guide provides an objective comparison of methodologies and performance data from

inter-laboratory studies on the measurement of 65Cu/63Cu isotope ratios. It is intended for

researchers, scientists, and professionals in drug development who require accurate and

precise copper isotopic analysis. The data presented is compiled from peer-reviewed studies

and international proficiency tests, offering a comprehensive overview of the current state of

copper isotope metrology.

Experimental Methodologies
The accurate determination of 65Cu/63Cu ratios is predominantly accomplished using Multi-

Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).[1][2] This technique

offers high precision and efficiency for isotopic analysis.[1] However, the accuracy of MC-ICP-

MS is susceptible to instrumental mass bias, which necessitates rigorous correction protocols.

[3][4]

A critical preparatory step for many sample types is the chemical purification of copper from the

sample matrix.[1] This is typically achieved through ion exchange chromatography to avoid

isobaric interferences and matrix effects that can compromise the accuracy of the

measurements. For certain copper-rich minerals with simple matrices, direct analysis without

column chromatography has been shown to yield accurate results.[3][4]

Two primary mass bias correction models are employed by various laboratories:
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Standard-Sample Bracketing (SSB): This method involves alternating measurements of a

standard with a known isotopic composition and the unknown sample.

Combined Standard-Sample Bracketing with Internal Normalization (C-SSBIN): This

approach combines SSB with the addition of an internal standard (e.g., Ga or Ni) to monitor

and correct for instrumental drift during the analysis.

Recent advancements include the use of collision/reaction cells in MC-ICP-MS to eliminate

specific isobaric interferences, such as 40Ar23Na+ on 63Cu+, which is particularly beneficial

for samples with high sodium content like biological tissues.

Inter-Laboratory Comparison Data
The following tables summarize the results from a pilot study (CCQM-P213) involving six

National Metrology Institutes (NMIs) and one designated institute, and a study by Yuan et al.

(2017) that compared three laboratories for the characterization of new copper isotope

standard solutions.

Table 1: Participating Laboratories and Instrumentation in the CCQM-P213 Pilot Study

Participant Laboratory Country Instrument Model

LNE France Thermo Scientific Neptune

NIM China Nu Instruments Nu Plasma HR

NIST USA
Thermo Scientific Neptune

Plus

NRC Canada Nu Instruments Nu Plasma II

PTB/BAM Germany Thermo Scientific Neptune

KRISS Rep. of Korea Thermo Scientific Neptune

NMIJ Japan Nu Instruments Nu Plasma HR

Table 2: Summary of MC-ICP-MS Operating Conditions in the CCQM-P213 Pilot Study
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Paramet
er

LNE NIM NIST NRC
PTB/BA
M

KRISS NMIJ

Mass

Bias

Correctio

n

C-SSBIN

(Ni)
SSB

C-SSBIN

(Ni)

C-SSBIN

(Ni)
SSB

C-SSBIN

(Ni)

C-SSBIN

(Ni)

Sample

Uptake

Rate

(µL/min)

~50 ~100 ~100 ~100 ~100 ~100 ~100

Cu

Concentr

ation

(ng/g)

50 100 50 50 100 50 50

Acids
2%

HNO3

2%

HNO3

0.3 M

HNO3

2%

HNO3

2%

HNO3

2%

HNO3

2%

HNO3

Measure

ment

Time

(min)

3.1 1.5 2.1 2.5 2.5 2.1 2.5

Table 3: Inter-Laboratory Results for δ65Cu of High Purity Copper Solutions (CCQM-P213)
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Sampl
e

LNE
(‰)

NIM
(‰)

NIST
(‰)

NRC
(‰)

PTB/B
AM
(‰)

KRISS
(‰)

NMIJ
(‰)

Refere

nce

Value

(‰)

Sample

A

0.963 ±

0.046

0.965 ±

0.050

0.970 ±

0.048

0.966 ±

0.042

0.968 ±

0.040

0.971 ±

0.040

0.969 ±

0.042

0.968 ±

0.005

Sample

B

-0.211

± 0.046

-0.210

± 0.050

-0.208

± 0.048

-0.212

± 0.042

-0.210

± 0.040

-0.210

± 0.040

-0.211

± 0.042

-0.210

± 0.003

Uncerta

inties

are

expand

ed

uncertai

nties

(k=2).

The

measur

and is

δ65Cu

relative

to NIST

SRM

976.

Table 4: Inter-Laboratory Comparison for the Characterization of NWU-Cu-A and NWU-Cu-B

Standard Solutions (Yuan et al., 2017)
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Laboratory Instrument Model
δ65Cu NWU-Cu-A
(‰)

δ65Cu NWU-Cu-B
(‰)

NWU Nu Plasma
+0.91 ± 0.03 (2s,

n=42)

-0.05 ± 0.03 (2s,

n=49)

CUGB Neptune Plus
+0.92 ± 0.04 (2s,

n=20)

-0.04 ± 0.04 (2s,

n=20)

USTC Neptune Plus
+0.90 ± 0.05 (2s,

n=20)

-0.06 ± 0.05 (2s,

n=20)

All values are relative

to NIST SRM 976.

The results from both studies demonstrate a high level of agreement between the participating

laboratories, showcasing the maturity and reliability of MC-ICP-MS for 65Cu/63Cu ratio

measurements.

Visualized Experimental Workflow and Logical
Relationships
The following diagrams illustrate the typical experimental workflow for copper isotope analysis

and the logical relationship in applying mass bias correction.
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Caption: General experimental workflow for 65Cu/63Cu ratio analysis.
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Mass Bias Correction Methods

Application
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Caption: Logical relationship of mass bias correction methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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